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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanol

Cat. No.: B1594796 Get Quote

Technical Support Center: 4,4-Dimethyl-2-pentanol
This guide provides essential information for the safe handling and disposal of 4,4-Dimethyl-2-
pentanol waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
General Information
Q1: What is 4,4-Dimethyl-2-pentanol? 4,4-Dimethyl-2-pentanol is a secondary aliphatic

alcohol with the molecular formula C7H16O.[1] It is a colorless liquid with a characteristic

alcohol odor.[1] Due to its branched structure, it serves as a useful research chemical and an

intermediate in organic synthesis.[2]

Q2: What are the primary hazards associated with 4,4-Dimethyl-2-pentanol? 4,4-Dimethyl-2-
pentanol is a flammable liquid and vapor.[3][4] It can cause skin and serious eye irritation, and

may also cause respiratory irritation.[3]

Handling and Storage
Q3: What personal protective equipment (PPE) should I use when handling this chemical?

Always wear appropriate protective eyeglasses or chemical safety goggles, protective gloves,

and clothing to prevent skin exposure.[5] All handling of significant quantities should be done in

a well-ventilated area or a chemical fume hood.
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Q4: How should 4,4-Dimethyl-2-pentanol be stored? Store in a cool, dry, and well-ventilated

place away from heat, sparks, open flames, and other ignition sources.[4][5][6] Keep containers

tightly closed.[5][6] It should be stored in a designated flammables area and away from strong

oxidizing agents.[5]

Q5: Are there any specific materials to avoid when storing or working with this alcohol? Avoid

contact with strong oxidizing agents.[5] It is also important to prevent contact with strong acids

and alkaline earth metals, as violent reactions can occur.[7]

Disposal
Q6: Can I dispose of 4,4-Dimethyl-2-pentanol waste down the drain? No. Like other

flammable organic solvents, 4,4-Dimethyl-2-pentanol should not be disposed of down the

sink.[8][9] This practice can violate local regulations and harm the environment.[8] Product

wastes containing greater than 10% alcohol are typically considered ignitable material and

must be disposed of as hazardous waste.[10]

Q7: How should I collect and store 4,4-Dimethyl-2-pentanol waste? Waste should be

collected in designated, properly labeled, and closed containers.[6][8] These containers must

be stored in a designated satellite accumulation area (SAA) away from ignition sources.[10] Do

not mix this waste with other incompatible waste streams.[7]

Q8: What is the final disposal procedure for 4,4-Dimethyl-2-pentanol waste? The disposal of

4,4-Dimethyl-2-pentanol waste must be conducted through a licensed hazardous waste

disposal company.[7][8][11] The waste will be transported to a licensed treatment facility for

safe disposal, often through methods like high-temperature incineration.[8][11]

Q9: How do I dispose of an empty container that held 4,4-Dimethyl-2-pentanol? Empty

containers retain product residue (liquid and vapor) and can be dangerous.[12][13] They should

be handled as hazardous waste and disposed of through a certified disposal facility.[11][12] Do

not reuse the containers for other purposes.

Troubleshooting Guide
Q: I have a small spill of 4,4-Dimethyl-2-pentanol in the fume hood. What should I do? A: For

a small spill, ensure all ignition sources are removed.[12] Use a chemical spill kit with

absorbent pads or inert material like sand or diatomaceous earth to soak up the spill.[7][14]
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Collect the contaminated material in a suitable, closed container for disposal as hazardous

waste.[12][15] Ventilate the area thoroughly.[14]

Q: I've accidentally mixed 4,4-Dimethyl-2-pentanol waste with an unknown substance. How

should I dispose of it? A: Do not attempt to dispose of it through standard channels. The

mixture must be treated as unknown hazardous waste. Clearly label the container with all

known components and indicate the presence of an unknown substance. Contact your

institution's Environmental Health & Safety (EH&S) department immediately for guidance. They

will provide instructions for proper characterization and disposal.

Q: The label on my waste container is faded/illegible. What is the procedure? A: If the contents

are known, immediately relabel the container with the full chemical name ("4,4-Dimethyl-2-
pentanol Waste") and any other components. If the contents cannot be identified with certainty,

it must be treated as unknown waste. Label it "Hazardous Waste - Unknown Contents" and

contact your EH&S office for assistance with identification and disposal.

Physicochemical Data Summary
The following table summarizes key quantitative data for 4,4-Dimethyl-2-pentanol.

Property Value Source(s)

Molecular Formula C₇H₁₆O [1][16]

Molecular Weight 116.20 g/mol [2][16]

Appearance Colorless Liquid [1][2]

Boiling Point 137-138.3 °C [16][17]

Melting Point -60 °C [16][17]

Flash Point 36.7 °C [17]

Density ~0.815 g/mL at 25 °C [16][18]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1]
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Caption: Workflow for the safe handling and disposal of 4,4-Dimethyl-2-pentanol.

Experimental Protocol: Disposal of Small-Scale
Laboratory Waste
This protocol outlines the methodology for preparing small quantities (<1L) of 4,4-Dimethyl-2-
pentanol waste for disposal.

Objective: To safely prepare and store 4,4-Dimethyl-2-pentanol waste for collection by a

certified hazardous waste disposal service.

Materials:

4,4-Dimethyl-2-pentanol waste

Designated hazardous waste container (chemically compatible, e.g., HDPE or glass) with a

screw cap

Hazardous waste labels

Personal Protective Equipment (chemical splash goggles, nitrile gloves, lab coat)

Fume hood

Spill kit

Methodology:

Preparation and Safety:

Perform all waste handling procedures inside a certified chemical fume hood.

Ensure a spill kit is readily accessible.

Don all required PPE before starting.

Waste Segregation:
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Confirm that the 4,4-Dimethyl-2-pentanol waste is not mixed with incompatible materials

such as strong oxidizers, acids, or bases. If the waste is mixed, consult your institution's

EH&S department before proceeding.

Waste Transfer:

Carefully pour the 4,4-Dimethyl-2-pentanol waste from its temporary collection vessel

into the designated hazardous waste container.

Use a funnel to prevent spills.

Fill the container to no more than 90% of its capacity to allow for vapor expansion.

Container Sealing and Labeling:

Securely fasten the cap on the waste container.

Wipe the exterior of the container clean of any residual chemical.

Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "4,4-Dimethyl-2-pentanol"

List any other chemical components and their approximate percentages.

The date accumulation started.

The relevant hazard pictograms (e.g., Flammable).

Storage:

Transport the sealed and labeled container to your laboratory's designated Satellite

Accumulation Area (SAA).

Ensure the SAA is away from heat sources, open flames, and general laboratory traffic.

Log the container in the SAA inventory if required by your institution.
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Arranging Disposal:

Once the container is full or has been in storage for the maximum allowed time (e.g., up to

1 year for partially filled containers), contact your institution's EH&S department to

schedule a waste pickup.[10]

Do not allow the volume of hazardous waste to exceed the limits for an SAA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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